Cas no 154811-77-5 (3-Pyridazinecarboxylicacid, 1,4,5,6-tetrahydro-, methyl ester)

• Product Name: 3-Pyridazinecarboxylicacid, 1,4,5,6-tetrahydro-, methyl ester
• CAS No: 154811-77-5
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• CID: 106734
• PubChem ID: 18923081
• Update Time: 2025-04-18

3-Pyridazinecarboxylicacid, 1,4,5,6-tetrahydro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinecarboxylicacid, 1,4,5,6-tetrahydro-, methyl ester
• methyl 1,4,5,6-tetrahydropyridazine-3-carboxylate
• 3-Pyridazinecarboxylicacid,1,4,5,6-tetrahydro-,methylester(9CI)
• 154811-77-5
• SCHEMBL8710562
• AKOS000279261

• Inchi： 1S/C6H10N2O2/c1-10-6(9)5-3-2-4-7-8-5/h7H,2-4H2,1H3
• InChI Key： FNQLNXJFXMEGLT-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCCNN=1)=O

Computed Properties

• Exact Mass: 142.074227566g/mol
• Monoisotopic Mass: 142.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 50.7Ų